Cas no 1482338-71-5 ((2E)-3-(3-chlorophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(3-chlorophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one
• CAS No: 1482338-71-5
• MF: C₁₇H₁₅ClO₃
• MW: 302.752204179764
• CID: 4701042
• PubChem ID: 5374036
• Update Time: 2024-03-01

(2E)-3-(3-chlorophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3-chlorophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one
• CID 597028
• 2-Propen-1-one, 3-(3-chlorophenyl)-1-(2,4-dimethoxyphenyl)-, (2E)-
• (2E)-3-(3-Chlorophenyl)-1-(2,4-dimethoxyphenyl)-2-propen-1-one
• (E)-3-(3-chlorophenyl)-1-(2,4-dimethoxyphen‐ yl)prop-2-en-1-one

• Inchi： 1S/C17H15ClO3/c1-20-14-7-8-15(17(11-14)21-2)16(19)9-6-12-4-3-5-13(18)10-12/h3-11H,1-2H3
• InChI Key： XLVBMVAQISLZON-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C=CC(C1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 302.0709720g/mol
• Monoisotopic Mass: 302.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 473.4±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids